2-[4-({[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidin-1-yl]pyridine-3-carbonitrile

• IUPAC Name: 2-[4-[(5-methyl-2-methylsulfanylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C18H21N5OS/c1-13-11-21-18(25-2)22-17(13)24-12-14-5-8-23(9-6-14)16-15(10-19)4-3-7-20-16/h3-4,7,11,14H,5-6,8-9,12H2,1-2H3
• InChI Key: CZPXGJSKSFGCAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1OCC2CCN(CC2)C3=C(C=CC=N3)C#N)SC
• Molecular Formula: C18H21N5OS
• Molecular Weight: 355.5 g/mol
• CAS No.: 2640947-80-2

Description

2-[4-({[5-Methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidin-1-yl]pyridine-3-carbonitrile is a heterocyclic compound featuring a pyridine core substituted with a carbonitrile group at position 3 and a piperidin-1-yl moiety at position 2. The piperidine ring is further functionalized with a methyleneoxy linker connected to a 5-methyl-2-(methylsulfanyl)pyrimidin-4-yl group.

While direct synthesis data for this compound are absent in the provided evidence, analogous compounds (e.g., pyrimidine-carbonitrile derivatives) are synthesized via multi-step reactions involving cyclohexanedione, substituted anilines, and nucleophilic substitutions in ethanol or 2-propanol with catalysts like piperidine or p-toluenesulfonic acid . Characterization typically employs IR, ¹H NMR, and mass spectroscopy, as seen in related studies .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The target compound’s structure shares key motifs with other pyrimidine-carbonitrile derivatives but differs in substituent patterns:

Compound Name	Key Structural Features	Biological Activity (MIC µg/mL)	Reference
2-Amino-4-(2-chloro-5-(4-substituted phenyl)pyridin-3-yl)-1-(4-substituted phenyl)-...-3-carbonitrile (Q1)	Chloro, substituted phenyl, hexahydroquinoline	12.5–50 (Antimicrobial)
4-(4-Methyl-2-(methylamino)thiazol-5-yl)-2-((4-methyl-3-(morpholinosulfonyl)phenyl)amino)pyrimidine-5-carbonitrile	Thiazole, morpholinosulfonyl, methylamino	Not reported
Target Compound	Methylsulfanyl, piperidinyl-methyleneoxy, 5-methylpyrimidine	Not reported	—

• Methylsulfanyl vs. In contrast, thiazole-containing analogs (e.g., compound 3 in ) exhibit hydrogen-bonding capabilities via amino groups, which could influence target binding .
• Piperidinyl Linker: The piperidinyl-methyleneoxy bridge is distinct from the hexahydroquinoline scaffold in Q1, possibly altering conformational flexibility and pharmacokinetic profiles .

Physicochemical Properties

• Solubility: The carbonitrile group and methylsulfanyl substituent may reduce aqueous solubility compared to morpholinosulfonyl-containing derivatives (e.g., compound 4 in ), which benefit from the polar sulfonyl group .